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Compound of Interest

Compound Name: Povafonidine

Cat. No.: B15142124 Get Quote

Disclaimer: The following information is based on available safety data for Povidone-Iodine, as

"Povafonidine" did not yield specific results and is likely a typographical error. Researchers

should always consult their institution's specific safety protocols and local regulations before

handling and disposing of any chemical.

Povidone-Iodine is a widely used antiseptic; however, it is crucial to handle and dispose of it

correctly due to its potential hazards. It can cause skin irritation and serious eye damage, and it

is toxic to aquatic life with long-lasting effects.[1][2][3] Therefore, direct disposal down the drain

is prohibited to prevent environmental contamination.[1][4]

Hazard Summary
Hazard Statement Classification

Causes skin irritation Skin Irritant (Category 2)

Causes serious eye damage Eye Damage (Category 1)

Toxic to aquatic life with long lasting effects Chronic Aquatic Hazard (Cat 2)

Personal Protective Equipment (PPE)
When handling Povidone-Iodine, especially during disposal procedures, it is essential to wear

appropriate personal protective equipment to minimize exposure.

Gloves: Wear protective gloves.
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Eye Protection: Use eye protection or face protection.[1]

Lab Coat: A standard lab coat should be worn to protect from splashes.

Step-by-Step Disposal Protocol for a Laboratory
Setting
This protocol provides a general guideline for the disposal of Povidone-Iodine waste in a

research or laboratory environment.

Containment:

Ensure all Povidone-Iodine waste (solutions, contaminated materials) is collected in a

designated, properly labeled, and sealed waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management plan.

Labeling:

Clearly label the waste container as "Hazardous Waste: Povidone-Iodine" and include any

other information required by your institution, such as the start date of accumulation and

the specific hazards (e.g., "Irritant," "Aquatic Toxin").

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

Waste Pickup:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Follow all institutional procedures for requesting a waste pickup.
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Spill Management:

In the event of a spill, avoid breathing in any dust if it is in solid form.

Wear appropriate PPE.

Contain the spill using absorbent materials.

Collect the spilled material and contaminated absorbents into a designated hazardous

waste container.

Clean the affected area thoroughly.

Do not wash spills down the drain.[1]

Disposal Decision Workflow
The following diagram illustrates a general decision-making process for the proper disposal of

Povidone-Iodine.
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Povidone-Iodine Waste Generated

Is this a household setting?

Is the container empty?

Rinse container (if permissible by local regulations).
Dispose of container as non-hazardous waste.

Yes

Do NOT pour down the drain.

No

Follow Laboratory Disposal Protocol:
- Collect in labeled hazardous waste container

- Arrange for EHS pickup

No (Lab/Research)

Mix with unappealing substance (e.g., coffee grounds, cat litter).
Place in a sealed bag and dispose of in household trash.

Yes

Click to download full resolution via product page

Caption: Decision workflow for Povidone-Iodine disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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